Cas no 606490-87-3 (Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-5-methylene-)

• Product Name: Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-5-methylene-
• CAS No: 606490-87-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 496351
• PubChem ID: 71400479
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-5-methylene- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-5-methylene-
• 4,7,7-trimethyl-2-methylidenebicyclo[2.2.1]heptan-5-one

• Inchi： 1S/C11H16O/c1-7-6-11(4)9(12)5-8(7)10(11,2)3/h8H,1,5-6H2,2-4H3
• InChI Key： LPKWGQXZFZTOLT-UHFFFAOYSA-N
• SMILES： O=C1CC2C(=C)CC1(C)C2(C)C

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids